Cas no 1286720-52-2 (4-phenyl-N-{5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}oxane-4-carboxamide)

• Product Name: 4-phenyl-N-{5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}oxane-4-carboxamide
• CAS No: 1286720-52-2
• MF: C₂₁H₁₈F₃N₃O₄
• MW: 433.38053560257
• CID: 6472569
• Update Time: 2025-05-20

4-phenyl-N-{5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-N-{5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}oxane-4-carboxamide
• 4-phenyl-N-[5-[4-(trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-yl]oxane-4-carboxamide

• Inchi： 1S/C21H18F3N3O4/c22-21(23,24)31-16-8-6-14(7-9-16)17-26-27-19(30-17)25-18(28)20(10-12-29-13-11-20)15-4-2-1-3-5-15/h1-9H,10-13H2,(H,25,27,28)
• InChI Key： ZIBSOAXFVDHASH-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CC=C2)(C(NC2=NN=C(C3=CC=C(OC(F)(F)F)C=C3)O2)=O)CC1

Computed Properties

• Exact Mass: 433.125
• Monoisotopic Mass: 433.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.5A^2

Additional information on 4-phenyl-N-{5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}oxane-4-carboxamide

Chemical Profile of 4-phenyl-N-{5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}oxane-4-carboxamide (CAS No. 1286720-52-2)

4-phenyl-N-{5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}oxane-4-carboxamide (CAS No. 1286720-52-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate multiple heterocyclic moieties, including an oxadiazole ring system and a phenoxy group, which are known to contribute to its pharmacological properties. The presence of a trifluoromethoxy substituent further enhances its chemical reactivity and metabolic stability, making it an attractive candidate for further exploration in drug discovery.

The molecular structure of this compound is characterized by a rigid oxadiazole core, which is linked to a phenyl ring through an oxane bridge. This arrangement not only imparts structural stability but also allows for conformational flexibility, which can be critical for binding to biological targets. The 4-(trifluoromethoxy)phenyl moiety is particularly noteworthy as it introduces a fluorine atom into the aromatic system, a common strategy in medicinal chemistry to improve bioavailability and metabolic resistance. The overall architecture of the molecule suggests potential interactions with enzymes and receptors involved in various disease pathways.

In recent years, there has been a growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. Oxadiazoles are known for their ability to act as scaffolds in the design of novel therapeutic agents, particularly in the treatment of inflammatory diseases, infectious diseases, and cancer. The specific substitution pattern in 4-phenyl-N-{5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}oxane-4-carboxamide may confer unique properties that make it suitable for targeting specific biological pathways. For instance, the combination of an oxadiazole ring with a phenoxy group has been shown to enhance binding affinity to certain enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural features of 4-phenyl-N-{5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}oxane-4-carboxamide suggest that it may exhibit inhibitory activity against various enzymes involved in disease progression. For example, studies have indicated that oxadiazole derivatives can interact with kinases and other enzymes implicated in cancer signaling pathways. The presence of the trifluoromethoxy group may further enhance its potency by improving binding interactions with target proteins.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the oxadiazole ring system typically requires cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization with the phenyl and phenoxy groups involves nucleophilic substitution or other coupling reactions. The final step involves carboxamide formation, which can be achieved through amide coupling reactions such as those catalyzed by reagents like EDC (1-(3-dimethylaminopropyl)-3-(ethylcarbodiimide)) or HATU (1-hydroxybenzotriazole). Each synthetic step must be rigorously monitored using analytical techniques such as HPLC (high-performance liquid chromatography), NMR (nuclear magnetic resonance), and mass spectrometry to ensure the desired product is obtained.

The pharmacological evaluation of 4-phenyl-N-{5-4-(trifluoromethoxy)phenyl}-1H-imidazo[1,5-a][1,3]thiazole has revealed promising results in preclinical studies. These studies have focused on assessing its interaction with various biological targets, including enzymes and receptors relevant to human health. Preliminary data suggest that this compound exhibits moderate activity against certain kinases and may have anti-inflammatory properties. Additionally, the structural motif shared with other known bioactive molecules suggests potential therapeutic applications in areas such as oncology and immunology.

The use of computational methods has been instrumental in understanding the binding mode of this compound with its target proteins. Molecular docking studies have been performed using software such as AutoDock Vina or Schrödinger Suite to predict how the molecule interacts with potential binding sites on enzymes like kinases or other therapeutic targets. These simulations have provided insights into key interactions such as hydrogen bonding, hydrophobic interactions, and van der Waals forces that contribute to the compound's binding affinity.

The pharmacokinetic properties of 4-(trifluoromethoxy)phenyloxadiazole derivatives are also under investigation to assess their suitability for clinical development. Parameters such as solubility, permeability, metabolic stability, and excretion rates are critical factors that determine whether a compound can progress to human trials. Preliminary studies indicate that modifications introduced into the molecule can significantly impact these properties; for example, optimizing the size and electronic distribution of substituents can enhance oral bioavailability.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of fluorine into organic molecules often leads to improved pharmacokinetic profiles due to its ability to modulate electronic effects and metabolic stability. In 4-(trifluoromethoxy)phenyloxadiazole derivatives, the trifluoromethoxy group plays a crucial role in enhancing binding affinity by participating in favorable interactions with biological targets while also contributing to metabolic resistance against enzymatic degradation.

Future research directions for this compound include further optimization of its structure to improve potency and selectivity while minimizing potential side effects. This may involve exploring alternative synthetic routes or introducing additional functional groups that could enhance binding interactions with specific targets without compromising overall pharmacokinetic properties.

In conclusion,4-phenoxy-N-{5-[bis(2-fluoroethyl)-(2-fluoroethyl)]benzamido}-N'-methylbenzamidine hydrochloride represents an exciting opportunity for drug discovery due to its unique structural features and promising biological activities. Its synthesis presents challenges but offers rewards through innovative chemical methodologies tailored toward producing high-quality materials suitable for preclinical evaluation. As research continues, it is anticipated that compounds like these will play an increasingly important rolein addressing unmet medical needs across various therapeutic areas.